Cas no 58349-09-0 (Thiourea, nonyl-)
Thiourea, nonyl- structure
Product Name:Thiourea, nonyl-
CAS No:58349-09-0
MF:C10H22N2S
MW:202.360081195831
CID:342408
PubChem ID:14849072
Update Time:2025-04-19
Thiourea, nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, nonyl-
- nonylthiourea
- SCHEMBL5570327
- 58349-09-0
- DTXSID30564680
- N-Nonylthiourea
-
- Inchi: 1S/C10H22N2S/c1-2-3-4-5-6-7-8-9-12-10(11)13/h2-9H2,1H3,(H3,11,12,13)
- InChI Key: DOXBODWJDNHQOS-UHFFFAOYSA-N
- SMILES: S=C(N)NCCCCCCCCC
Computed Properties
- Exact Mass: 202.15056
- Monoisotopic Mass: 202.15036988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 38.05
Thiourea, nonyl- Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. Agricultural
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
58349-09-0 (Thiourea, nonyl-) Related Products
- 109-46-6(1,3-Dibutyl-2-thiourea)
- 21071-27-2(1-Hexyl-2-thiourea)
- 3098-03-1(1-Heptyl-2-thiourea)
- 34853-57-1(1,3-Dioctyl-2-Thiourea)
- 1516-32-1(1-Butyl-2-thiourea)
- 13281-03-3(1-Octyl-2-thiourea)
- 21071-28-3(N,N'-Dihexylthiourea)
- 24827-74-5(1-Decyl-2-thiourea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk